Cas no 2228089-63-0 (2-amino-3-(1H-indol-7-yl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(1H-indol-7-yl)-3-methylbutanoic acid
• CAS No: 2228089-63-0
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 5937466
• PubChem ID: 165659162
• Update Time: 2025-10-28

2-amino-3-(1H-indol-7-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1H-indol-7-yl)-3-methylbutanoic acid
• 2228089-63-0
• EN300-1772135

• Inchi： 1S/C13H16N2O2/c1-13(2,11(14)12(16)17)9-5-3-4-8-6-7-15-10(8)9/h3-7,11,15H,14H2,1-2H3,(H,16,17)
• InChI Key： AFIXUPYPHGWQBQ-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=CC=C2C=CNC=12)N)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 79.1Ų

Additional information on 2-amino-3-(1H-indol-7-yl)-3-methylbutanoic acid

Research Brief on 2-amino-3-(1H-indol-7-yl)-3-methylbutanoic acid (CAS: 2228089-63-0)

In recent years, the compound 2-amino-3-(1H-indol-7-yl)-3-methylbutanoic acid (CAS: 2228089-63-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

The compound belongs to a class of non-proteinogenic amino acids characterized by the presence of an indole moiety, which is a common pharmacophore in many biologically active molecules. Recent studies have highlighted its role as a building block in the synthesis of peptide-based therapeutics and its potential as a modulator of key biological pathways. The CAS number 2228089-63-0 serves as a unique identifier for this compound in chemical databases, facilitating its study and application in research.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2-amino-3-(1H-indol-7-yl)-3-methylbutanoic acid, emphasizing its scalability and reproducibility. The researchers employed a multi-step synthesis involving asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, achieving a high yield and enantiomeric purity. This advancement is critical for the compound's use in large-scale pharmaceutical applications.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2-amino-3-(1H-indol-7-yl)-3-methylbutanoic acid exhibits promising inhibitory effects on enzymes involved in inflammatory pathways. Specifically, it has shown affinity for cyclooxygenase-2 (COX-2), a target for nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents with improved selectivity and reduced side effects.

Furthermore, computational modeling studies have explored the compound's interaction with various biological targets, revealing its ability to bind to allosteric sites on protein kinases. This property could be leveraged to design kinase inhibitors with enhanced specificity, addressing a major challenge in cancer therapy. The indole ring system in the compound appears to play a crucial role in these interactions, as evidenced by molecular docking simulations.

Despite these promising results, challenges remain in the clinical translation of 2-amino-3-(1H-indol-7-yl)-3-methylbutanoic acid. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications to improve its drug-like properties. Additionally, its metabolic stability and potential toxicity profiles require comprehensive evaluation in preclinical models.

In conclusion, 2-amino-3-(1H-indol-7-yl)-3-methylbutanoic acid (CAS: 2228089-63-0) represents a versatile scaffold with significant potential in drug discovery. Its unique chemical structure and demonstrated biological activities make it a valuable candidate for further research, particularly in the development of anti-inflammatory and anticancer therapies. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its mechanism of action in greater detail.